Cas no 60589-24-4 (Methyl 3-(2-methoxyphenyl)carbazate)

• Product Name: Methyl 3-(2-methoxyphenyl)carbazate
• CAS No: 60589-24-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 1621239
• PubChem ID: 12669537
• Update Time: 2025-07-21

Methyl 3-(2-methoxyphenyl)carbazate Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-(2-methoxyphenyl)-, methyl ester
• 3-(2-Methoxyphenyl)carbazic acid methyl ester
• Methyl 3-(2-methoxyphenyl)carbazate
• 1-methoxycarbonyl-2-(2-methoxyphenyl)hydrazine
• Methyl 2-(2-methoxyphenyl)hydrazine-1-carboxylate
• methyl N-(2-methoxyanilino)carbamate
• SCHEMBL2233791
• 60589-24-4
• starbld0035606
• DS-017412

• Inchi： 1S/C9H12N2O3/c1-13-8-6-4-3-5-7(8)10-11-9(12)14-2/h3-6,10H,1-2H3,(H,11,12)
• InChI Key： KNOCFCBIILKQJN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NNC(=O)OC

Computed Properties

• Exact Mass: 196.08486
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Methyl 3-(2-methoxyphenyl)carbazate

Comprehensive Overview of Methyl 3-(2-methoxyphenyl)carbazate (CAS No. 60589-24-4): Properties, Applications, and Industry Insights

Methyl 3-(2-methoxyphenyl)carbazate (CAS No. 60589-24-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This carbazate derivative features a methoxy-substituted phenyl ring and a methyl carbazate functional group, making it valuable for synthesizing heterocyclic compounds. Its molecular structure (C₉H₁₂N₂O₃) offers unique reactivity patterns, particularly in hydrazone formation and cross-coupling reactions.

Recent studies highlight its role as a key intermediate in developing biologically active molecules. Researchers are exploring its potential in creating antioxidant agents and enzyme inhibitors, aligning with growing interest in targeted drug discovery. The compound's electron-donating methoxy group enhances its solubility in polar organic solvents, a property critical for high-yield synthetic processes.

In analytical chemistry, Methyl 3-(2-methoxyphenyl)carbazate serves as a derivatization reagent for carbonyl compounds. Its ability to form stable hydrazone derivatives makes it useful in HPLC analysis and mass spectrometry, addressing the increasing demand for sensitive detection methods in environmental and food safety testing.

The compound's synthesis typically involves esterification of carbazic acid with methanol, followed by selective phenyl substitution. Optimization of this process has become a focus area, with recent patents emphasizing green chemistry approaches to reduce byproduct formation. These advancements respond to industry needs for sustainable manufacturing practices.

Market trends indicate rising demand for specialty carbazates in crop protection formulations. While not directly pesticidal, Methyl 3-(2-methoxyphenyl)carbazate contributes to the development of novel fungicide intermediates, particularly those targeting plant pathogenic fungi. This application aligns with global efforts to enhance agricultural productivity through advanced chemical solutions.

Quality specifications for CAS No. 60589-24-4 typically require ≥98% purity, with strict control of residual solvents and heavy metal content. Analytical techniques like NMR spectroscopy and HPLC-MS are essential for verification, reflecting the compound's use in high-value applications. Storage recommendations emphasize protection from moisture and oxidation to maintain stability.

Emerging research explores the compound's potential in material science, particularly as a building block for functional polymers. Its aromatic structure and reactive sites enable incorporation into photoresist materials and conductive polymers, areas experiencing rapid growth due to electronics miniaturization trends.

Regulatory status varies by region, but Methyl 3-(2-methoxyphenyl)carbazate generally falls under standard chemical handling guidelines. Proper personal protective equipment (PPE) including nitrile gloves and chemical goggles is recommended during handling, consistent with laboratory safety protocols for organic intermediates.

Future developments may focus on enantioselective synthesis of this compound, as chirality becomes increasingly important in pharmaceutical intermediates. The growing field of computational chemistry is also being applied to predict its reaction pathways and biological interactions, potentially unlocking new applications.

For researchers sourcing CAS No. 60589-24-4, considerations include supplier reliability, batch-to-batch consistency, and technical documentation quality. These factors significantly impact reproducibility in synthetic workflows, a critical concern in both academic research and industrial development settings.